All-numerical noise filtering of fluorescence signals for achieving ultra-low limit of detection in biomedical applications
Analyst Pub Date: 2011-01-28 DOI: 10.1039/C0AN00692K
Abstract
We present an all-numerical method for post-processing of the fluorescent signal as obtained from labeled molecules by . The method is illustrated using

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